Cas no 155408-10-9 (Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]-)

Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]- structure
155408-10-9 structure
Product name:Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]-
CAS No:155408-10-9
MF:C30H53NO2
MW:459.74732
CID:1329971
PubChem ID:71354089

Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Docosanamide, N-[2-(4-hydroxyphenyl)ethyl]-
    • N-[2-(4-hydroxyphenyl)ethyl]docosanamide
    • DTXSID80778795
    • 155408-10-9
    • N-Docosanoyltyramine
    • Inchi: InChI=1S/C30H53NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-30(33)31-27-26-28-22-24-29(32)25-23-28/h22-25,32H,2-21,26-27H2,1H3,(H,31,33)
    • InChI Key: IMRCWIVSPJOTKF-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)NCCC1=CC=C(C=C1)O

Computed Properties

  • Exact Mass: 459.40789
  • Monoisotopic Mass: 459.40762993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 23
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų
  • XLogP3: 11.7

Experimental Properties

  • PSA: 49.33

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